Cas no 363185-87-9 (Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate structure

363185-87-9 structure

Product Name:Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

CAS No:363185-87-9

Molecular Formula:C₁₄H₂₀BNO₄

Molecular Weight:277.1239

MDL:MFCD16293749

CID:303830

Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Properties

Names and Identifiers

- Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- 4-Amino-3-methoxycarbonylphenylboronic Acid Pinacol Ester
- 2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)benzoic acid methyl ester
- Benzoicacid, 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
- ANW-58255
- CTK8B7707
- MB14872
- PubChem9895
- SureCN2281668
- 2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid methyl ester
- Benzoic acid, 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
- (4-Amino-3-(methoxycarbonyl)phenyl)boronic acid pinacol ester
- DQZPCTKBZUCRNT-UHFFFAOYSA-N
- 4608AB
- FCH28311
- benzoic acid,2-amino-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-,methyl ester
- +Expand
- MDL： MFCD16293749
- InChIKey： DQZPCTKBZUCRNT-UHFFFAOYSA-N
- Inchi： 1S/C14H20BNO4/c1-13(2)14(3,4)20-15(19-13)9-6-7-11(16)10(8-9)12(17)18-5/h6-8H,16H2,1-5H3
- SMILES： O1B(C2C([H])=C([H])C(=C(C(=O)OC([H])([H])[H])C=2[H])N([H])[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 277.14900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 3
Heavy Atom Count: 20
Complexity: 369
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 4
Surface Charge: 0
Topological Polar Surface Area: 70.8

Experimental Properties

LogP: 1.93580
PSA: 70.78000
Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),

Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Security Information

Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003L6B-250mg	Benzoic acid, 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester	363185-87-9	95%	250mg	$41.00	2024-05-04
A2B Chem LLC	AB66611-250mg	Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	363185-87-9	95%	250mg	$38.00	2024-04-20
Aaron	AR003LEN-250mg	Benzoic acid, 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester	363185-87-9	96%	250mg	$17.00
abcr	AB451222-250 mg	(4-Amino-3-(methoxycarbonyl)phenyl)boronic acid pinacol ester, 95%; .	363185-87-9	95%	250mg	€133.50	2023-04-22
Alichem	A019064598-5g	Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	363185-87-9	95%	5g	$537.23	2023-09-02
Ambeed	A502110-250mg	4-Amino-3-methoxycarbonylphenylboronic Acid Pinacol Ester	363185-87-9	95%	250mg	$40.0
Chemenu	CM133903-250mg	Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	363185-87-9	95%	250mg	$116	2023-01-09
Crysdot LLC	CD12078559-5g	Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	363185-87-9	95+%	5g	$559	2024-07-24
Enamine	EN300-363381-0.05g	methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	363185-87-9		0.05g	$174.0
eNovation Chemicals LLC	D693318-0.25g	4-Amino-3-methoxycarbonylphenylboronic Acid Pinacol Ester	363185-87-9	>97%	0.25g	$135	2022-10-16

Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Synthesis

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363185-87-9 (Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate) Related Products

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:363185-87-9)Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Purity:99%

Quantity:5g

Price($):384.0